Cas no 32116-24-8 (2-Acetyl-4-nitropyrrole)
2-Acetyl-4-nitropyrrole structure
Product Name:2-Acetyl-4-nitropyrrole
2-Acetyl-4-nitropyrrole Chemical and Physical Properties
Names and Identifiers
-
- Ethanone,1-(4-nitro-1H-pyrrol-2-yl)-
- 2-Acetyl-4-nitropyrrole
- 1-(4-nitro-1H-pyrrol-2-yl)ethanone
- (4-Nitro-pyrrolyl-2)-methyl-keton
- 1-(4-Nitro-pyrrol-2-yl)-aethanon
- 1-(4-nitro-pyrrol-2-yl)-ethanone
- 2-acetyl-4-nitro-1H-pyrrole
- 2-Acetyl-4-nitropyrrol
- 4-Nitro-2-acetyl-pyrrol
- 5-acetyl-3-nitro-1H-pyrrole
- AC1L1V0S
- BRN 0138204
- CTK8I1812
- KETONE, METHYL (4-NITRO-2-PYRROLYL)
- NSC21605
- Pyrrole, 2-acetyl-4-nitro-
- NSC 21605
- Ketone, methyl 4-nitropyrrol-2-yl
- DTXSID20185904
- FT-0758534
- 4-nitro-2-acetylpyrrole
- 1-(4-nitro-1H-pyrrol-2-yl)ethan-1-one
- NSC-21605
- 32116-24-8
- Ethanone, 1-(4-nitro-1H-pyrrol-2-yl)-
- AKOS017518252
-
- Inchi: 1S/C6H6N2O3/c1-4(9)6-2-5(3-7-6)8(10)11/h2-3,7H,1H3
- InChI Key: DBXRYIUQTXMTEV-UHFFFAOYSA-N
- SMILES: O=C(C)C1=CC(=CN1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 154.03788
- Monoisotopic Mass: 154.03784206g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 78.7Ų
Experimental Properties
- Density: 1.4564 (rough estimate)
- Boiling Point: 277.46°C (rough estimate)
- Flash Point: 120.9±21.8 °C
- Refractive Index: 1.5100 (estimate)
- PSA: 76
- LogP: 1.64870
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
2-Acetyl-4-nitropyrrole Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-Acetyl-4-nitropyrrole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A109009985-1g |
1-(4-Nitro-1h-pyrrol-2-yl)ethan-1-one |
32116-24-8 | 95% | 1g |
$688.50 | 2023-09-02 | |
| TRC | A187265-1g |
2-Acetyl-4-nitropyrrole |
32116-24-8 | 1g |
$ 170.00 | 2022-06-08 | ||
| TRC | A187265-10g |
2-Acetyl-4-nitropyrrole |
32116-24-8 | 10g |
$ 1360.00 | 2022-06-08 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1733193-1g |
1-(4-Nitro-1h-pyrrol-2-yl)ethan-1-one |
32116-24-8 | 98% | 1g |
¥5611.00 | 2024-08-02 | |
| TRC | A187265-5g |
2-Acetyl-4-nitropyrrole |
32116-24-8 | 5g |
$ 800.00 | 2023-09-09 | ||
| TRC | A187265-1000mg |
2-Acetyl-4-nitropyrrole |
32116-24-8 | 1g |
$ 207.00 | 2023-04-19 | ||
| TRC | A187265-10000mg |
2-Acetyl-4-nitropyrrole |
32116-24-8 | 10g |
$ 1642.00 | 2023-04-19 |
2-Acetyl-4-nitropyrrole Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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